Cas no 2172062-03-0 (4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172062-03-0
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 6585742
• PubChem ID: 165571595
• Update Time: 2025-06-24

4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• 2172062-03-0
• EN300-1610089

• Inchi： 1S/C7H9ClN2O3S/c1-5(2)10-7(14(8,12)13)6(4-11)3-9-10/h3-5H,1-2H3
• InChI Key： FKIPOTWGYOVLGI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=O)C=NN1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.0022410g/mol
• Monoisotopic Mass: 236.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172062-03-0)

4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2172062-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug design. The presence of both a formyl group and a sulfonyl chloride moiety in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel therapeutic agents.

The structure of 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride features a central pyrazole ring substituted at the 4-position with a formyl group (CHO) and at the 5-position with a sulfonyl chloride group (SO₂Cl). The propyl group at the 1-position adds another layer of structural complexity, influencing both the electronic properties and steric environment of the molecule. This combination of functional groups makes it an intriguing scaffold for exploring new chemical entities (NCEs) with potential applications in various therapeutic areas.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a wide range of diseases, including infectious disorders, inflammatory conditions, and cancer. The formyl group in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization through condensation reactions, forming Schiff bases or other heterocyclic compounds. These derivatives often exhibit enhanced bioactivity and can be optimized for specific pharmacological targets.

The sulfonyl chloride moiety is another critical feature of this compound, providing reactivity that allows for the introduction of amine or alcohol groups via nucleophilic substitution reactions. This property is highly valuable in medicinal chemistry, where such transformations are frequently employed to generate biaryl structures or other complex molecular architectures. Additionally, sulfonyl chlorides are known to participate in sulfonamide formation, which is a common pharmacophore in drug development.

Recent advancements in drug discovery methodologies have highlighted the importance of multifunctional intermediates like 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride. The ability to rapidly modify these compounds through cross-coupling reactions or other synthetic strategies allows researchers to explore large chemical spaces efficiently. For instance, palladium-catalyzed coupling reactions can be employed to introduce aryl or vinyl groups at various positions of the pyrazole ring, expanding the structural diversity of potential drug candidates.

One particularly exciting area of research involves the use of pyrazole derivatives as inhibitors of enzymes involved in cancer metabolism. Studies have shown that certain pyrazole-based compounds can modulate key metabolic pathways such as glycolysis and glutaminolysis, which are often dysregulated in tumor cells. The formyl group and sulfonyl chloride functionalities provide opportunities to design molecules that selectively target these enzymes while minimizing off-target effects.

Moreover, the propan-2-yl substituent in this compound may influence its solubility and bioavailability, factors that are critical for drug development. By tuning this side chain or introducing additional hydrophilic or lipophilic groups, chemists can optimize pharmacokinetic properties to enhance therapeutic efficacy. This flexibility underscores the importance of intermediates like 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride in generating lead compounds for further development.

In conclusion, 4-formyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride represents a promising scaffold for medicinal chemistry applications. Its unique structural features—combining a formyl group, a sulfonyl chloride moiety, and an alkyl substituent—make it an excellent candidate for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.